Cas no 50515-42-9 (3-Buten-2-one, 4-methoxy-4-phenyl-)

3-Buten-2-one, 4-methoxy-4-phenyl- structure
50515-42-9 structure
Product Name:3-Buten-2-one, 4-methoxy-4-phenyl-
CAS No:50515-42-9
MF:C11H12O2
MW:176.211783409119
CID:364740
PubChem ID:71366553
Update Time:2025-04-19

3-Buten-2-one, 4-methoxy-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-2-one, 4-methoxy-4-phenyl-
    • 4-methoxy-4-phenylbut-3-en-2-one
    • 50515-42-9
    • DTXSID10789910
    • Inchi: 1S/C11H12O2/c1-9(12)8-11(13-2)10-6-4-3-5-7-10/h3-8H,1-2H3
    • InChI Key: SPVWPRJZBYNUFC-UHFFFAOYSA-N
    • SMILES: O(C)C(=CC(C)=O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 176.08376
  • Monoisotopic Mass: 176.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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